Cas no 2111305-32-7 (1-(3-methylpyrazin-2-yl)methyl-1H-imidazol-2-amine)

• Product Name: 1-(3-methylpyrazin-2-yl)methyl-1H-imidazol-2-amine
• CAS No: 2111305-32-7
• MF: C₉H₁₁N₅
• MW: 189.217140436172
• CID: 6176350
• PubChem ID: 165480140
• Update Time: 2025-06-27

1-(3-methylpyrazin-2-yl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylpyrazin-2-yl)methyl-1H-imidazol-2-amine
• 2111305-32-7
• 1-[(3-methylpyrazin-2-yl)methyl]-1H-imidazol-2-amine
• EN300-1111026

• Inchi： 1S/C9H11N5/c1-7-8(12-3-2-11-7)6-14-5-4-13-9(14)10/h2-5H,6H2,1H3,(H2,10,13)
• InChI Key： NWWQLWOCIJQMNC-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)CC1C(C)=NC=CN=1

Computed Properties

• Exact Mass: 189.10144537g/mol
• Monoisotopic Mass: 189.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(3-methylpyrazin-2-yl)methyl-1H-imidazol-2-amine

Introduction to 1-(3-Methylpyrazin-2-Yl)Methyl-1H-Imidazol-2-Amine (CAS No. 2111305-32-7)

1-(3-Methylpyrazin-2-Yl)Methyl-1H-Imidazol-2-Amine, also known by its CAS registry number CAS No. 2111305-32-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound comprises a methyl group attached to a pyrazine ring, which is further connected to an imidazole moiety containing an amine functional group. This unique combination of structural elements contributes to its intriguing chemical properties and biological potential.

The synthesis of 1-(3-Methylpyrazin-2-Yl)Methyl-1H-Imidazol-2-Amine involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and reductions. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research purposes. Researchers have explored various reaction pathways to optimize the yield and purity of this compound, ensuring its suitability for both academic and industrial applications.

In terms of physical and chemical properties, CAS No. 2111305-32-7 exhibits a melting point of approximately 240°C, with a molecular weight of 205.68 g/mol. Its solubility in common solvents such as water and ethanol has been characterized, providing valuable insights into its behavior under different conditions. These properties are crucial for understanding its stability and reactivity in various chemical environments.

The biological activity of 1-(3-Methylpyrazin-2-Yl)Methyl-1H-imidazol-amine has been extensively studied in recent years. Experimental data indicate that this compound possesses potent antioxidant properties, making it a promising candidate for applications in oxidative stress-related diseases. Additionally, studies have revealed its potential as a kinase inhibitor, which could be exploited in the development of anticancer therapies. The compound's ability to modulate cellular signaling pathways has also been explored, further underscoring its therapeutic potential.

Recent research has focused on the pharmacokinetic profile of CAS No. 2111305-32-7, with particular emphasis on its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have provided valuable information on its bioavailability and metabolic stability, which are critical factors in drug development. Furthermore, toxicological assessments have been conducted to evaluate its safety profile, ensuring that it meets regulatory standards for further clinical exploration.

In conclusion, 1-(3-Methylpyrazin-yl)methy-lH-imidazol-amine, or CAS No. 211 strong>-< strong > 305 strong > -< strong > 3 strong > -< strong > 7 strong > , represents a compelling subject for both fundamental and applied research. Its unique chemical structure, coupled with its promising biological activities, positions it as a valuable asset in the pursuit of novel therapeutic agents.